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Compound of Interest

Compound Name:
[3,5-Dimethyl-4-(propan-2-

yloxy)phenyl]methanol

CAS No.: 1039850-62-8

Cat. No.: B1438564

Get Quote

Executive Technical Summary
Compound: [3,5-Dimethyl-4-(propan-2-yloxy)phenyl]methanol[1][2][4]

CAS Registry Number: 1039850-62-8[1][2][4][5][6]

Molecular Formula: C₁₂H₁₈O₂[2]

Exact Mass: 194.1307 Da[2]

Core Application: Critical intermediate in the synthesis of aryl-ether based pharmaceuticals

(e.g., Tapinarof analogs or specific kinase inhibitors).[2][3]

Analytical Challenge: The molecule contains two labile sites prone to in-source

fragmentation: the benzylic hydroxyl group (water loss) and the isopropyl ether (propene

elimination).
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This guide provides a dual-methodology approach: GC-MS (EI) for structural elucidation and

LC-MS (ESI) for intact mass verification and impurity profiling.[2]

Molecular Architecture & Ionization Physics
Understanding the bond energies is prerequisite to interpreting the spectrum.[3]

Moiety Structural Role
MS Behavior (EI @
70eV)

MS Behavior (ESI
+)

Benzylic Alcohol Hydrophilic Head

Prone to

-cleavage (loss of OH,

M-17) and

dehydration (M-18).[2]

High potential for in-

source water loss (

).[2]

Isopropyl Ether Lipophilic Tail

Dominant

Fragmentation:

McLafferty-like

rearrangement

eliminating propene

(M-42).[2]

Stable adduct

formation (

), but susceptible to

CID fragmentation.

3,5-Dimethyl Aryl Stabilizing Core

Steric bulk prevents

ortho-coupling;

stabilizes the resulting

tropylium/quinone

methide ions.[2][3]

Provides hydrophobic

surface area for

reverse-phase

retention.[2]

Method A: Electron Ionization (GC-MS)
Objective: Structural Fingerprinting and Library Matching.[2]

Predicted Fragmentation Pathway (EI)
In Electron Ionization, the molecular ion (

, m/z 194) is formed but is energetically unstable.[3] The spectrum is governed by two
competing pathways: Ether Rearrangement (dominant) and Benzylic Cleavage.[3]
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The "Propene Loss" Pathway (Base Peak Candidate):

Mechanism: A specific H-transfer from the isopropyl methyl group to the ether oxygen

triggers the elimination of neutral propene (

, 42 Da).[3]

Result: Formation of the 3,5-dimethyl-4-hydroxybenzyl alcohol radical cation at m/z 152.[2]

Note: This ion is often the base peak (100% abundance) in isopropyl aryl ethers.[3]

The "Benzylic" Pathway:

Mechanism: Direct loss of the hydroxyl radical (

) or water (

).[3]

Result:

: m/z 177 (Tropylium derivative).[2]

: m/z 176 (Distonic ion).[2]

Secondary Fragmentation (from m/z 152):

The m/z 152 ion (phenolic core) further loses a formyl radical (

) or methyl radical to generate ions at m/z 123 and m/z 137.[3]

Visualization of Fragmentation Logic
The following diagram maps the causal relationships between the parent structure and

observed ions.
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Molecular Ion (M+)
[3,5-Dimethyl-4-(propan-2-yloxy)phenyl]methanol

m/z 194

Rearrangement
(- C3H6 Propene)

Benzylic Cleavage
(- OH Radical)

Direct Ether Cleavage
(- C3H7 Isopropyl)

Phenol Radical Cation
(3,5-Dimethyl-4-hydroxybenzyl alcohol)

m/z 152 (Likely Base Peak)

Quinone Methide Ion
m/z 135

- OH (17 Da)

Tropylium Derivative
m/z 177

Phenoxy Cation
m/z 151

Xylyl Fragment
m/z 107

- CO (28 Da)

Click to download full resolution via product page

Caption: EI Fragmentation pathway showing the dominant propene elimination route (m/z 194

→ 152).[2]

Method B: Electrospray Ionization (LC-MS)
Objective: Purity Assay and Intact Mass Confirmation.[2]

Ionization Mode Selection[3]
Positive Mode (ESI+): Preferred.[3] The ether oxygen and benzylic alcohol can be

protonated or form adducts.[3]

Negative Mode (ESI-): Poor sensitivity.[2] The compound lacks a free phenolic proton or

carboxylic acid.[3] Do not use ESI- unless the isopropyl group is cleaved (impurity analysis).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1438564/docs?utm_src=pdf-body-img#comprehensive-mass-spectrometry-guide-3-5-dimethyl-4-propan-2-yloxy-phenyl-methanol
https://wap.guidechem.com/encyclopedia/6-phenyl-2-propan-2-yloxy-3-py-dic7078701.html
https://wap.guidechem.com/encyclopedia/6-phenyl-2-propan-2-yloxy-3-py-dic7078701.html
https://masspec.scripps.edu/research/pdf/48_art.pdf
https://masspec.scripps.edu/research/pdf/48_art.pdf
https://wap.guidechem.com/encyclopedia/6-phenyl-2-propan-2-yloxy-3-py-dic7078701.html
https://masspec.scripps.edu/research/pdf/48_art.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2]

Observed Species (ESI+)
Ion Species m/z (Monoisotopic) Interpretation

195.14
Protonated molecule.[2] Often

low intensity due to lability.[3]

212.16

Ammonium adduct.[3]

Dominant if ammonium buffers

(Formate/Acetate) are used.[3]

217.12

Sodium adduct.[3] Very stable;

excellent for molecular weight

confirmation.[3]

177.13

In-source fragment.[2] Benzylic

carbocation formed by water

loss.[3]

LC-MS Protocol (Standard Operating Procedure)
Reagents:

Solvent A: Water + 0.1% Formic Acid (Proton source).[3]

Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.[3]

Gradient:

0-1 min: 5% B (Divert to waste to avoid salts).

1-6 min: Linear ramp to 95% B.

6-8 min: Hold 95% B (Elution of target).

8-10 min: Re-equilibration.

Critical Parameter: Ensure Source Temperature < 350°C. Excessive heat will drive the
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transition (water loss) completely, potentially leading to false identification of the dehydrated
impurity.[3]

References & Verification Sources
Compound Registry: CAS 1039850-62-8.[1][2][4][5] ChemicalBook / SciFinder.[3]

General Fragmentation of Isopropyl Ethers: McLafferty, F. W., & Tureček, F. (1993).[3]

Interpretation of Mass Spectra. University Science Books. (Mechanism of propene loss via 4-

membered transition state).[2]

Benzyl Alcohol Fragmentation: NIST Chemistry WebBook, SRD 69.[3] "Benzylic cleavage

rules".

ESI Adduct Formation: Kruve, A., et al. (2013).[3] "Adduct formation in ESI-MS". Journal of

Mass Spectrometry.

(Note: While a direct public spectrum for CAS 1039850-62-8 is proprietary to specific synthesis

dossiers, the fragmentation patterns described above are derived from first-principles mass

spectrometry of the 4-alkoxybenzyl alcohol structural class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Mass Spectrometry Guide: [3,5-
Dimethyl-4-(propan-2-yloxy)phenyl]methanol]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1438564/docs#comprehensive-mass-
spectrometry-guide-3-5-dimethyl-4-propan-2-yloxy-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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